Ethyl 2-[2-[[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]amino]-2-oxoethyl]sulfanylacetate

• IUPAC Name: ethyl 2-[2-[[5-(2,4-dimethoxyphenyl)-1,3,4-thiadiazol-2-yl]amino]-2-oxoethyl]sulfanylacetate
• InChI: InChI=1S/C16H19N3O5S2/c1-4-24-14(21)9-25-8-13(20)17-16-19-18-15(26-16)11-6-5-10(22-2)7-12(11)23-3/h5-7H,4,8-9H2,1-3H3,(H,17,19,20)
• InChI Key: KMTJSCRZOSDPPD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSCC(=O)NC1=NN=C(S1)C2=C(C=C(C=C2)OC)OC
• Molecular Formula: C16H19N3O5S2
• Molecular Weight: 397.5 g/mol

Description

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the thiadiazole ring, ether groups, and ester group would all contribute to the overall structure. The exact 3D structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. The thiadiazole ring might participate in reactions with electrophiles or nucleophiles. The ether groups could potentially be cleaved under acidic or basic conditions. The ester group could undergo hydrolysis, among other reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role. For example, the compound’s solubility would be affected by its polarity, and its boiling and melting points would be influenced by its molecular weight and structure.

Safety and Hazards

The safety and hazards associated with this compound would depend on factors such as its reactivity, toxicity, and potential for bioaccumulation. Without specific data, it’s difficult to provide a detailed safety profile.

Future Directions

Future research on this compound could involve exploring its synthesis, characterizing its physical and chemical properties, and investigating its potential biological activity. Studies could also be conducted to assess its safety and potential applications.